1-(4-bromophenyl)piperidin-4-amine dihydrochloride
Description
Molecular Structure Analysis
The InChI code for 1-(4-bromophenyl)piperidin-4-amine is 1S/C11H15BrN2/c12-9-1-3-11(4-2-9)14-7-5-10(13)6-8-14/h1-4,10H,5-8,13H2 . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 328.1. Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromophenyl)piperidin-4-amine dihydrochloride involves the reaction of 4-bromobenzaldehyde with piperidine to form 1-(4-bromophenyl)piperidine. This intermediate is then reacted with ammonia to form 1-(4-bromophenyl)piperidin-4-amine, which is subsequently treated with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-bromobenzaldehyde", "piperidine", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-bromobenzaldehyde is reacted with piperidine in the presence of a suitable solvent and a catalyst to form 1-(4-bromophenyl)piperidine.", "Step 2: 1-(4-bromophenyl)piperidine is then reacted with ammonia in the presence of a suitable solvent and a catalyst to form 1-(4-bromophenyl)piperidin-4-amine.", "Step 3: 1-(4-bromophenyl)piperidin-4-amine is treated with hydrochloric acid to form the dihydrochloride salt of the final compound, 1-(4-bromophenyl)piperidin-4-amine dihydrochloride." ] } | |
CAS No. |
2751616-21-2 |
Molecular Formula |
C11H17BrCl2N2 |
Molecular Weight |
328.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
